2-(2,5-Dimethoxyphenyl)-3-((3-nitrophenyl)sulfonyl)thiazolidine
Description
Scientific Research Applications
- Mechanistically, DMNT interferes with cell cycle progression, disrupts mitochondrial function, and modulates key signaling pathways involved in cancer progression .
- Studies suggest that DMNT suppresses pro-inflammatory cytokines and inhibits the activation of NF-κB, a central regulator of inflammation. This property makes it relevant for conditions like rheumatoid arthritis and inflammatory bowel diseases .
- It may enhance antioxidant defenses, reduce oxidative stress, and modulate neuroinflammation. These effects could potentially slow down disease progression and protect neurons .
- It shows efficacy against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. Its unique mechanism of action makes it an interesting candidate for combating drug-resistant microbes .
- It may improve endothelial function, reduce oxidative stress, and enhance nitric oxide production. These properties could contribute to better cardiovascular health .
- Its unique structure allows for modifications, leading to the synthesis of derivatives with specific properties. Researchers explore these derivatives for targeted therapies .
Anticancer Research
Anti-inflammatory Properties
Neuroprotective Effects
Antimicrobial Activity
Cardiovascular Applications
Chemical Biology and Medicinal Chemistry
properties
IUPAC Name |
2-(2,5-dimethoxyphenyl)-3-(3-nitrophenyl)sulfonyl-1,3-thiazolidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O6S2/c1-24-13-6-7-16(25-2)15(11-13)17-18(8-9-26-17)27(22,23)14-5-3-4-12(10-14)19(20)21/h3-7,10-11,17H,8-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUEMXGOAWVLMDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2N(CCS2)S(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-Dimethoxyphenyl)-3-((3-nitrophenyl)sulfonyl)thiazolidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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